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Compound of Interest

Compound Name: N-(4-Bromophenyl)butanamide

CAS No.: 119199-11-0

Cat. No.: B052274

Get Quote

A Strategic Scaffold for Medicinal Chemistry and Cross-
Coupling Architectures
Executive Summary
N-(4-Bromophenyl)butanamide represents a bifunctional "privileged structure" in organic

synthesis and drug discovery. Characterized by a lipophilic butyryl tail and a reactive para-

brominated aromatic core, it serves two critical roles: (1) as a robust intermediate for

Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), and (2) as

a pharmacophore modulator in the development of analgesic and anti-inflammatory agents.

This guide outlines the synthesis, reactivity profile, and analytical validation of this compound,

designed for researchers requiring high-purity intermediates.

Chemical Identity & Physiochemical Passport[1]
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Parameter Specification

IUPAC Name N-(4-Bromophenyl)butanamide

CAS Number 119199-11-0

Molecular Formula

Molecular Weight 242.11 g/mol

Physical State Crystalline Solid (typically off-white to beige)

Solubility
Soluble in DCM, EtOAc, DMSO, Methanol;

Insoluble in Water

LogP (Predicted)
~3.1 (Higher lipophilicity than acetanilide

analogs)

Melting Point

Note: Analogous acetamides melt ~168°C;

butanamides typically melt lower due to alkyl

chain flexibility (est. 90-110°C range).[1]

Synthetic Architecture: Protocol & Mechanism
The Reaction Logic
The synthesis utilizes a Nucleophilic Acyl Substitution (Schotten-Baumann conditions). The

amine nitrogen of 4-bromoaniline acts as the nucleophile attacking the electrophilic carbonyl

carbon of butyryl chloride.

Critical Control Point: The reaction generates HCl as a byproduct. An auxiliary base

(Triethylamine or Pyridine) is strictly required to scavenge protons, preventing the

protonation of the unreacted aniline, which would otherwise deactivate the nucleophile.

Step-by-Step Synthesis Protocol
Scale: 10 mmol basis

Preparation:
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Charge a round-bottom flask with 4-Bromoaniline (1.72 g, 10 mmol) and dry

Dichloromethane (DCM) (30 mL).

Add Triethylamine (TEA) (1.53 mL, 11 mmol).

Cool the system to 0°C using an ice bath to manage the exotherm.

Acylation:

Add Butyryl Chloride (1.14 mL, 11 mmol) dropwise over 15 minutes.

Observation: White precipitate (Triethylamine hydrochloride) will form immediately.

Allow the reaction to warm to Room Temperature (RT) and stir for 3–4 hours.

Workup (Purification):

Quench: Add water (20 mL).

Wash 1 (Acidic): Wash organic layer with 1M HCl (2 x 15 mL) to remove unreacted aniline.

Wash 2 (Basic): Wash with sat.

to remove excess butyric acid/HCl.

Drying: Dry organic phase over anhydrous

, filter, and concentrate in vacuo.

Crystallization:

Recrystallize the crude solid from Ethanol/Water (1:1 mixture) to yield needles.

Process Visualization (DOT)
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Reactants:
4-Bromoaniline + TEA

in DCM (0°C)

Dropwise Addition:
Butyryl Chloride

Reaction Phase:
Nucleophilic Acyl Substitution

(RT, 3-4 Hours)

Quench & Partition:
Add Water/Separate Layers

Acid Wash (1M HCl):
Removes unreacted Aniline

Base Wash (NaHCO3):
Removes Acidic Byproducts

Isolation:
Dry (MgSO4) -> Concentrate

Final Product:
N-(4-Bromophenyl)butanamide

(Recrystallize EtOH/H2O)

Click to download full resolution via product page

Figure 1: Step-by-step synthetic workflow for the acylation of 4-bromoaniline.
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Reactivity Profile: The Bromine Handle
The value of N-(4-Bromophenyl)butanamide lies in the C-Br bond, which is sufficiently labile

for oxidative addition by Palladium(0) species, yet stable enough to survive standard organic

workups.

Suzuki-Miyaura Cross-Coupling
This is the primary application pathway. The bromide serves as the electrophile reacting with

aryl boronic acids.

Catalyst System:

or

.

Base:

or

.

Outcome: Biaryl amides (privileged scaffolds in kinase inhibitors).

Mechanism:[2][3] The amide group is distant enough not to interfere with the catalytic cycle

but provides solubility and hydrogen-bonding capability in the final drug target [1].

Buchwald-Hartwig Amination
The bromine can be displaced by secondary amines to generate unsymmetrical urea

derivatives or aniline-amides.

Significance: Allows the construction of nitrogen-rich libraries for GPCR targeting.

Reactivity Map (DOT)
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Figure 2: Divergent synthesis pathways utilizing the C-Br handle and amide stability.

Analytical Validation (Self-Validating the Protocol)
To ensure the integrity of the synthesized compound, the following spectral signatures must be

confirmed.

1H NMR Spectroscopy (CDCl3, 400 MHz)
Aromatic Region: Two doublets (an AA'BB' system) integrating to 2H each, typically around

7.4–7.5 ppm. This confirms the para-substitution pattern.

Amide Proton: A broad singlet (

7.0–8.0 ppm), exchangeable with

.

Aliphatic Chain (Butyryl):

Triplet (
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~2.3 ppm, 2H,

-carbonyl).

Multiplet (

~1.7 ppm, 2H,

-methylene).

Triplet (

~1.0 ppm, 3H, terminal methyl).

Mass Spectrometry (ESI/GC-MS)
Isotope Pattern: The presence of Bromine (

and

) creates a distinctive 1:1 doublet in the molecular ion region (

and

).

Fragmentation: Loss of the butyryl group (

) is a common fragmentation pathway.

Pharmacological Context
While N-(4-Bromophenyl)butanamide is primarily an intermediate, it shares structural

homology with Acetanilide and Paracetamol.

Lipophilicity: The extension from an acetyl (2C) to a butyryl (4C) chain increases LogP. This

modification is often used in drug design to enhance blood-brain barrier (BBB) penetration in

central nervous system (CNS) targets [2].

Bioisosterism: The amide bond acts as a bioisostere for esters, providing greater metabolic

stability against plasma esterases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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